Cas no 21762-88-9 (2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-methyl-, ethyl ester)
21762-88-9 structure
Product Name:2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-methyl-, ethyl ester
CAS No:21762-88-9
MF:C9H10N2O2S
MW:210.252900600433
CID:1404000
PubChem ID:867217
Update Time:2025-04-20
2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-methyl-, ethyl ester
- CBMicro_020582
- CCG-8484
- SR-01000209882
- AB00086058-01
- 3-Amino-4-cyano-5-methyl-2-thiophenecarboxylic acid ethyl ester
- BIM-0020749.P001
- SR-01000209882-1
- SCHEMBL3135234
- DB-204130
- 21762-88-9
-
- Inchi: 1S/C9H10N2O2S/c1-3-13-9(12)8-7(11)6(4-10)5(2)14-8/h3,11H2,1-2H3
- InChI Key: KWMKAROCVBCBIM-UHFFFAOYSA-N
- SMILES: S1C(C)=C(C#N)C(=C1C(=O)OCC)N
Computed Properties
- Exact Mass: 210.0464
- Monoisotopic Mass: 210.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 76.11
2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-methyl-, ethyl ester Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
21762-88-9 (2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-methyl-, ethyl ester) Related Products
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